
Essential Guide to the Safe Disposal of m-
Chlorophenylbiguanide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: m-Chlorophenylbiguanide

Cat. No.: B1675964 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. This document provides a comprehensive, step-by-step guide to

the safe disposal of m-Chlorophenylbiguanide, ensuring compliance and minimizing risk.

Hazard and Disposal Summary
m-Chlorophenylbiguanide hydrochloride is a chemical compound that requires careful

handling and disposal due to its potential health effects. While not classified as environmentally

hazardous according to UN Model Regulations, it is known to cause skin and eye irritation and

may lead to respiratory irritation.[1][2] Therefore, adherence to proper disposal protocols is

essential.
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Parameter Information Source

Chemical Name
m-Chlorophenylbiguanide

hydrochloride
[1][2]

CAS Number 2113-05-5 [1][2]

Primary Hazards

Causes skin irritation, serious

eye irritation, and may cause

respiratory irritation.

[2]

Environmental Hazards
Not classified as

environmentally hazardous.
[1][2]

Disposal Recommendation

Must not be disposed of with

household garbage. Do not

allow product to reach the

sewage system. Disposal must

be made according to official

regulations.

[2]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of m-
Chlorophenylbiguanide. This procedure is designed to be a general guideline; always consult

with your institution's Environmental Health and Safety (EHS) department for specific

requirements.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate PPE:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.[3]

Lab Coat: A standard laboratory coat.

Step 2: Waste Collection and Storage

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://documents.tocris.com/pdfs/tocris_msds/0440_sds.pdf?1672027907
https://cdn.caymanchem.com/cdn/msds/34726m.pdf
https://documents.tocris.com/pdfs/tocris_msds/0440_sds.pdf?1672027907
https://cdn.caymanchem.com/cdn/msds/34726m.pdf
https://cdn.caymanchem.com/cdn/msds/34726m.pdf
https://documents.tocris.com/pdfs/tocris_msds/0440_sds.pdf?1672027907
https://cdn.caymanchem.com/cdn/msds/34726m.pdf
https://cdn.caymanchem.com/cdn/msds/34726m.pdf
https://www.benchchem.com/product/b1675964?utm_src=pdf-body
https://www.benchchem.com/product/b1675964?utm_src=pdf-body
https://www.lgcstandards.com/medias/sys_master/root/h6a/h87/11003239989278/SDS_TRC-C378540-1G_ST-WB-MSDS-4691155-1-1-1/SDS-TRC-C378540-1G-ST-WB-MSDS-4691155-1-1-1.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container: Collect waste m-Chlorophenylbiguanide and any contaminated materials (e.g.,

weighing paper, pipette tips) in a designated, properly labeled, and sealed waste container.

Labeling: The container must be clearly labeled with the chemical name, "Hazardous Waste,"

and any other information required by your institution and local regulations.

Storage: Store the waste container in a well-ventilated, designated hazardous waste

accumulation area, away from incompatible materials.[4][5]

Step 3: Arrange for Professional Disposal

Contact EHS: Contact your institution's EHS department or a licensed hazardous waste

disposal contractor to arrange for pickup and disposal.

Manifesting: Hazardous waste must be tracked from its point of generation to its final

disposal facility using a hazardous waste manifest.[6][7] This "cradle-to-grave" system

ensures proper handling and disposal.[8]

Regulatory Compliance: Disposal must be conducted in accordance with all local, state, and

federal regulations, such as those established by the Resource Conservation and Recovery

Act (RCRA) in the United States.[8][9]

Step 4: Decontamination

Surfaces: Thoroughly decontaminate any surfaces that may have come into contact with m-
Chlorophenylbiguanide using an appropriate solvent and cleaning procedure as

recommended by your safety protocols.

PPE: Dispose of contaminated disposable PPE as hazardous waste. Reusable PPE should

be decontaminated according to established procedures.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of m-
Chlorophenylbiguanide.
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m-Chlorophenylbiguanide Disposal Workflow

Start: Have m-Chlorophenylbiguanide Waste

Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Collect Waste in a
Labeled, Sealed Container

Store in Designated
Hazardous Waste Area

Contact Institutional EHS or
Licensed Waste Contractor

Prepare Hazardous Waste Manifest

Transfer to Authorized
Waste Disposal Facility

Decontaminate Work Area
and Reusable PPE

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for m-Chlorophenylbiguanide.
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By following these procedures and consulting with safety professionals, researchers can

ensure the safe and compliant disposal of m-Chlorophenylbiguanide, protecting both

themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1675964?utm_src=pdf-body
https://www.benchchem.com/product/b1675964?utm_src=pdf-custom-synthesis
https://documents.tocris.com/pdfs/tocris_msds/0440_sds.pdf?1672027907
https://cdn.caymanchem.com/cdn/msds/34726m.pdf
https://www.lgcstandards.com/medias/sys_master/root/h6a/h87/11003239989278/SDS_TRC-C378540-1G_ST-WB-MSDS-4691155-1-1-1/SDS-TRC-C378540-1G-ST-WB-MSDS-4691155-1-1-1.PDF
https://www.fishersci.com/store/msds?partNumber=AAB2019806&productDescription=1-%282-CHLROPHENL%29BIGUANIDE+H+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://dec.ny.gov/environmental-protection/waste-management/hazardous-waste
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://www.benchchem.com/product/b1675964#m-chlorophenylbiguanide-proper-disposal-procedures
https://www.benchchem.com/product/b1675964#m-chlorophenylbiguanide-proper-disposal-procedures
https://www.benchchem.com/product/b1675964#m-chlorophenylbiguanide-proper-disposal-procedures
https://www.benchchem.com/product/b1675964#m-chlorophenylbiguanide-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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